Cas no 2167558-65-6 (6-(thiophen-3-yl)piperidin-3-ylmethanamine)

6-(Thiophen-3-yl)piperidin-3-ylmethanamine is a heterocyclic amine derivative featuring a piperidine core substituted with a thiophene moiety at the 6-position and an aminomethyl group at the 3-position. This compound is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The thiophene ring enhances electron-rich properties, while the piperidine scaffold contributes to conformational rigidity, making it suitable for targeting central nervous system (CNS) receptors or enzyme inhibitors. Its structural flexibility allows for further functionalization, enabling applications in drug discovery and pharmacological research. The compound is typically handled under controlled conditions due to its reactive amine group.
6-(thiophen-3-yl)piperidin-3-ylmethanamine structure
2167558-65-6 structure
Product Name:6-(thiophen-3-yl)piperidin-3-ylmethanamine
CAS No:2167558-65-6
MF:C10H16N2S
MW:196.312440872192
CID:6526334
PubChem ID:165552875
Update Time:2025-05-20

6-(thiophen-3-yl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 6-(thiophen-3-yl)piperidin-3-ylmethanamine
    • EN300-1477030
    • 2167558-65-6
    • [6-(thiophen-3-yl)piperidin-3-yl]methanamine
    • Inchi: 1S/C10H16N2S/c11-5-8-1-2-10(12-6-8)9-3-4-13-7-9/h3-4,7-8,10,12H,1-2,5-6,11H2
    • InChI Key: UBMPDQSVZRPBAW-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1CCC(CN)CN1

Computed Properties

  • Exact Mass: 196.10341969g/mol
  • Monoisotopic Mass: 196.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66.3Ų

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Additional information on 6-(thiophen-3-yl)piperidin-3-ylmethanamine

Introduction to 6-(Thiophen-3-yl)piperidin-3-ylmethanamine (CAS No. 2167558-65-6)

6-(Thiophen-3-yl)piperidin-3-ylmethanamine, with the CAS number 2167558-65-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a piperidine ring and a thiophene moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 6-(Thiophen-3-yl)piperidin-3-ylmethanamine is composed of a piperidine ring attached to a thiophene group through a methylene bridge. The piperidine ring, a six-membered cyclic amine, is known for its versatile properties in medicinal chemistry, often conferring enhanced solubility and bioavailability to drug molecules. The thiophene moiety, on the other hand, is an aromatic heterocycle that can impart specific biological activities, such as anti-inflammatory and analgesic effects.

Recent studies have highlighted the potential of 6-(Thiophen-3-yl)piperidin-3-ylmethanamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway, has been extensively studied and validated in both in vitro and in vivo models.

In addition to its anti-inflammatory properties, 6-(Thiophen-3-yl)piperidin-3-ylmethanamine has also shown promise in the field of pain management. Preclinical studies have demonstrated that this compound can effectively reduce nociceptive pain responses by interacting with specific receptors involved in pain signaling. This makes it a potential lead compound for the development of new analgesic drugs with fewer side effects compared to existing treatments.

The pharmacokinetic properties of 6-(Thiophen-3-yl)piperidin-3-ylmethanamine have also been extensively investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential clinical applications. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development.

To further explore the therapeutic potential of 6-(Thiophen-3-yl)piperidin-3-ylmethanamine, several ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are focusing on various indications, including chronic pain management and inflammatory disorders. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and significant therapeutic benefits.

In conclusion, 6-(Thiophen-3-yl)piperidin-3-ylmethanamine (CAS No. 2167558-65-6) is a promising compound with a unique chemical structure that offers significant therapeutic potential. Its anti-inflammatory and analgesic properties, combined with favorable pharmacokinetic profiles, make it an exciting candidate for further research and development in the field of medicinal chemistry and drug discovery.

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